2-[(1-Methylpyrazol-4-yl)sulfonyl-propylamino]acetic acid

• IUPAC Name: 2-[(1-methylpyrazol-4-yl)sulfonyl-propylamino]acetic acid
• InChI: InChI=1S/C9H15N3O4S/c1-3-4-12(7-9(13)14)17(15,16)8-5-10-11(2)6-8/h5-6H,3-4,7H2,1-2H3,(H,13,14)
• InChI Key: BUBROLNBXDFEAA-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC(=O)O)S(=O)(=O)C1=CN(N=C1)C
• Molecular Formula: C9H15N3O4S
• Molecular Weight: 261.30 g/mol

Description

2-[(1-Methylpyrazol-4-yl)sulfonyl-propylamino]acetic acid, also known as MPPA, is a novel compound with potential applications in scientific research. It is a sulfonamide derivative and a potent inhibitor of the enzyme carbonic anhydrase IX (CAIX). CAIX is overexpressed in many types of cancer and is associated with tumor progression and metastasis. Therefore, MPPA has been investigated as a potential anticancer agent.

Mechanism of Action

2-[(1-Methylpyrazol-4-yl)sulfonyl-propylamino]acetic acid inhibits CAIX, which is an enzyme that regulates the pH of the tumor microenvironment. CAIX is overexpressed in many types of cancer and is associated with tumor progression and metastasis. By inhibiting CAIX, 2-[(1-Methylpyrazol-4-yl)sulfonyl-propylamino]acetic acid disrupts the pH balance of the tumor microenvironment, leading to decreased tumor growth and metastasis.
Biochemical and physiological effects:
2-[(1-Methylpyrazol-4-yl)sulfonyl-propylamino]acetic acid has been shown to decrease the pH of the tumor microenvironment, which can lead to increased cell death and decreased tumor growth. 2-[(1-Methylpyrazol-4-yl)sulfonyl-propylamino]acetic acid has also been shown to decrease the expression of genes involved in cell survival and proliferation, as well as increase the expression of genes involved in cell death.

Advantages and Limitations for Lab Experiments

2-[(1-Methylpyrazol-4-yl)sulfonyl-propylamino]acetic acid has several advantages for lab experiments. It is a potent and selective inhibitor of CAIX, which makes it a valuable tool for studying the role of CAIX in cancer. 2-[(1-Methylpyrazol-4-yl)sulfonyl-propylamino]acetic acid is also stable in solution and has a long half-life, which allows for accurate and reproducible experiments. However, 2-[(1-Methylpyrazol-4-yl)sulfonyl-propylamino]acetic acid has some limitations. It is a sulfonamide derivative, which can lead to off-target effects. 2-[(1-Methylpyrazol-4-yl)sulfonyl-propylamino]acetic acid also has limited solubility in aqueous solutions, which can make it difficult to work with in some experiments.

Future Directions

There are many future directions for the study of 2-[(1-Methylpyrazol-4-yl)sulfonyl-propylamino]acetic acid. One area of focus is the development of 2-[(1-Methylpyrazol-4-yl)sulfonyl-propylamino]acetic acid analogs with improved potency and selectivity. Another area of focus is the investigation of 2-[(1-Methylpyrazol-4-yl)sulfonyl-propylamino]acetic acid in combination with other anticancer agents, such as chemotherapy and immunotherapy. Additionally, the role of CAIX in other diseases, such as hypoxia-related diseases and metabolic disorders, could be studied using 2-[(1-Methylpyrazol-4-yl)sulfonyl-propylamino]acetic acid as a tool. Finally, the potential use of 2-[(1-Methylpyrazol-4-yl)sulfonyl-propylamino]acetic acid as a diagnostic tool for cancer could be explored.

Synthesis Methods

The synthesis of 2-[(1-Methylpyrazol-4-yl)sulfonyl-propylamino]acetic acid involves the reaction of 4-methylpyrazole with 3-bromo-propylsulfonyl chloride, followed by the reaction of the resulting intermediate with glycine. This method yields 2-[(1-Methylpyrazol-4-yl)sulfonyl-propylamino]acetic acid with a purity of over 99% and has been optimized for large-scale production.

Scientific Research Applications

2-[(1-Methylpyrazol-4-yl)sulfonyl-propylamino]acetic acid has been investigated for its potential anticancer activity. In vitro studies have shown that 2-[(1-Methylpyrazol-4-yl)sulfonyl-propylamino]acetic acid inhibits the growth and survival of cancer cells, especially those that overexpress CAIX. 2-[(1-Methylpyrazol-4-yl)sulfonyl-propylamino]acetic acid has also been shown to inhibit the migration and invasion of cancer cells, which are important processes in tumor metastasis. In vivo studies have demonstrated that 2-[(1-Methylpyrazol-4-yl)sulfonyl-propylamino]acetic acid inhibits tumor growth and metastasis in mouse models of cancer.